
IUPAC name for 2,2',4'-Trichloroacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2',4'-Trichloroacetophenone

Cat. No.: B044736 Get Quote

An In-depth Technical Guide to 2-chloro-1-(2,4-dichlorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-chloro-1-(2,4-dichlorophenyl)ethanone, commonly referred to as 2,2',4'-
Trichloroacetophenone, is a halogenated aromatic ketone of significant interest in the

chemical and pharmaceutical industries. Its IUPAC name is 2-chloro-1-(2,4-

dichlorophenyl)ethanone[1]. This polyhalogenated compound serves as a critical building block

and intermediate in the synthesis of a variety of organic molecules, most notably in the

production of antifungal agents and agrochemicals[2][3][4][5][6]. This document provides a

comprehensive technical overview of its chemical properties, synthesis protocols, metabolic

pathways, and toxicological profile, tailored for professionals in research and development.

Chemical and Physical Properties
2,2',4'-Trichloroacetophenone is an off-white to yellow crystalline solid at room temperature,

often with a faint, aromatic odor characteristic of chlorinated ketones[1][2][3]. It is classified as

a lachrymator, causing irritation to the eyes[2][3][7]. Its key physicochemical properties are

summarized below.
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Property Value References

IUPAC Name
2-chloro-1-(2,4-

dichlorophenyl)ethanone
[1]

Synonyms

2,2',4'-Trichloroacetophenone,

2,4-Dichlorophenacyl chloride,

α,2,4-Trichloroacetophenone

[1][2][6][8]

CAS Number 4252-78-2 [1][3][9]

Molecular Formula C₈H₅Cl₃O [1][2][3][8]

Molecular Weight 223.48 g/mol [1][3][4]

Melting Point 47-54 °C [3][6]

Boiling Point 130-135 °C @ 4 mmHg [3]

Flash Point >110 °C (>230 °F) [1][3][7]

Appearance
Off-white to yellow crystalline

solid
[1][2][3]

Water Solubility 60 mg/L (20 °C); Insoluble [2][3][7]

Stability
Stable under normal

temperatures and pressures
[2]

Synthesis and Manufacturing
The primary industrial synthesis route for 2,2',4'-Trichloroacetophenone is the Friedel-Crafts

acylation of 1,3-dichlorobenzene with chloroacetyl chloride. This reaction utilizes a Lewis acid

catalyst, typically anhydrous aluminum chloride (AlCl₃), to facilitate the electrophilic aromatic

substitution[2][4][9].
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General workflow for the Friedel-Crafts acylation synthesis.

Experimental Protocols
Synthesis via Friedel-Crafts Acylation
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This protocol is a generalized procedure based on common laboratory and industrial

methods[3][4][10].

Materials:

1,3-Dichlorobenzene

Chloroacetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (or other suitable solvent)

Ice water

Dilute Hydrochloric Acid

Petroleum ether (or other recrystallization solvent)

Anhydrous sodium sulfate

Procedure:

Reaction Setup: To a three-necked flask equipped with a mechanical stirrer and a dropping

funnel, add 1,3-dichlorobenzene and a solvent like dichloromethane at room temperature[3].

Catalyst Addition: Under stirring, add anhydrous aluminum chloride in portions, ensuring the

temperature is controlled.

Acylation: Add chloroacetyl chloride dropwise from the dropping funnel. The rate of addition

should be controlled to maintain the reaction temperature, typically not exceeding 30-40

°C[4].

Reaction Completion: After the addition is complete, the mixture is stirred for several hours

(e.g., 3 hours) at a controlled temperature (e.g., 30 °C) or heated to reflux to ensure the

reaction goes to completion[3][4].
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Quenching: The reaction mixture is then carefully poured into a beaker containing ice water

and dilute hydrochloric acid to quench the reaction and decompose the aluminum chloride

complex[3][4].

Extraction and Washing: The organic layer is separated. The aqueous layer may be

extracted with additional solvent. The combined organic layers are washed with brine.

Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate,

filtered, and the solvent is removed by rotary evaporation[3][4].

Purification: The resulting crude solid is purified by recrystallization from a suitable solvent,

such as ethanol or petroleum ether, to yield the final product as an off-white solid[3][4].

Analytical Characterization
Infrared (IR) Spectroscopy: The IR spectrum is used to identify functional groups. A key

feature is the characteristic C=O stretching vibration for the ketone group, which appears in

the range of 1685–1690 cm⁻¹[9].

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

employed to provide detailed structural information about the hydrogen and carbon

framework of the molecule[9].

Biological Activity and Metabolism
While primarily used as a chemical intermediate, studies have investigated the biological

interactions and metabolic fate of 2,2',4'-Trichloroacetophenone, particularly in the context of

toxicology.

Research indicates that its metabolism is a detoxification process primarily involving a

glutathione (GSH)-dependent reductive dehalogenation[9]. This pathway is crucial for

understanding the compound's toxicokinetics.
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Metabolic pathway via glutathione-dependent dehalogenation.[9]

This compound has been evaluated in high-throughput screening programs like the ToxCast

project to assess its potential for biological activity across various cellular pathways[9].

Toxicology and Safety
2,2',4'-Trichloroacetophenone is classified as a hazardous substance with significant acute

toxicity. Safe handling is critical.

Acute Effects:

Toxicity: It is considered toxic if swallowed and may be harmful upon inhalation or skin

contact[2][7][9][11].

Corrosivity: The compound causes severe skin burns and serious eye damage[1][2][9][11].

Irritation: It is a lachrymator and may cause respiratory irritation[2][7]. Symptoms of

inhalation exposure can include coughing, wheezing, laryngitis, and shortness of breath, and

in severe cases, chemical pneumonitis and pulmonary edema[7].
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Chronic Effects & Mutagenicity:

Prolonged exposure may lead to dermatitis and central nervous system depression[2].

It is considered a possible mutagen based on in vitro studies, such as the Ames test[2][12].

There is currently insufficient evidence to classify it as a human carcinogen by major

agencies like IARC or the EPA[2][13].

Hazard Class GHS Category Hazard Statement References

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic or

Harmful if swallowed
[1][2]

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[2][11]

Serious Eye Damage Category 1
H318: Causes serious

eye damage
[1]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[1]

Aquatic Hazard

(Acute)
Category 1

H400: Very toxic to

aquatic life
[1]

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat[2][13].

Store in a cool, dry, dark place in a tightly sealed container, away from incompatible

substances like strong bases and oxidizing agents[2][3].

Applications in Research and Drug Development
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The primary utility of 2,2',4'-Trichloroacetophenone is as a versatile chemical intermediate.

Antifungal Agents: It is a key precursor in the synthesis of imidazole-based antifungal drugs,

including Isoconazole, Miconazole, and Econazole[3][4][5][10][14]. Its structure provides the

2,4-dichlorophenyl moiety common to these pharmaceuticals.

Agrochemicals: It serves as a building block for various herbicides and pesticides[2][6][15].

Organic Synthesis: Its reactivity makes it a valuable reagent for introducing the 2,4-

dichlorophenacyl group into molecules, which is useful in developing new compounds with

potential biological activities for drug discovery[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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